Acetic acid;1,4-bis[2-(2-hydroxyethylamino)ethylamino]anthracene-9,10-dione
Acetic acid;1,4-bis[2-(2-hydroxyethylamino)ethylamino]anthracene-9,10-dione
Acetate salt of Ametantrone, a topoisomerase II inhibitor of the anthrapyrazole family that causes covalent cross-links in DNA.
Brand Name:
Vulcanchem
CAS No.:
70711-40-9
VCID:
VC0518381
InChI:
InChI=1S/C22H28N4O4.2C2H4O2/c27-13-11-23-7-9-25-17-5-6-18(26-10-8-24-12-14-28)20-19(17)21(29)15-3-1-2-4-16(15)22(20)30;2*1-2(3)4/h1-6,23-28H,7-14H2;2*1H3,(H,3,4)
SMILES:
CC(=O)O.CC(=O)O.C1=CC=C2C(=C1)C(=O)C3=C(C=CC(=C3C2=O)NCCNCCO)NCCNCCO
Molecular Formula:
C26H36N4O8
Molecular Weight:
532.6 g/mol
Acetic acid;1,4-bis[2-(2-hydroxyethylamino)ethylamino]anthracene-9,10-dione
CAS No.: 70711-40-9
Inhibitors
VCID: VC0518381
Molecular Formula: C26H36N4O8
Molecular Weight: 532.6 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 70711-40-9 |
---|---|
Product Name | Acetic acid;1,4-bis[2-(2-hydroxyethylamino)ethylamino]anthracene-9,10-dione |
Molecular Formula | C26H36N4O8 |
Molecular Weight | 532.6 g/mol |
IUPAC Name | acetic acid;1,4-bis[2-(2-hydroxyethylamino)ethylamino]anthracene-9,10-dione |
Standard InChI | InChI=1S/C22H28N4O4.2C2H4O2/c27-13-11-23-7-9-25-17-5-6-18(26-10-8-24-12-14-28)20-19(17)21(29)15-3-1-2-4-16(15)22(20)30;2*1-2(3)4/h1-6,23-28H,7-14H2;2*1H3,(H,3,4) |
Standard InChIKey | IGCAUIJHGNYDKE-UHFFFAOYSA-N |
SMILES | CC(=O)O.CC(=O)O.C1=CC=C2C(=C1)C(=O)C3=C(C=CC(=C3C2=O)NCCNCCO)NCCNCCO |
Canonical SMILES | CC(=O)[O-].CC(=O)[O-].C1=CC=C2C(=C1)C(=O)C3=C(C=CC(=C3C2=O)NCC[NH2+]CCO)NCC[NH2+]CCO |
Appearance | Solid powder |
Description | Acetate salt of Ametantrone, a topoisomerase II inhibitor of the anthrapyrazole family that causes covalent cross-links in DNA. |
Purity | >98% (or refer to the Certificate of Analysis) |
Related CAS | 64862-96-0 (Parent) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO, not in water |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | 1,4-bis((2-((2-hydroxyethyl)amino)ethyl)amino)-9,10-anthracenedione diacetate ametantrone ametantrone diacetate ametantrone ion (1-) HAQ NSC 196473 NSC 287513 NSC-196473 NSC-287513 |
Reference | 1: Kuhn JG, Balmer CE, Ludden TM, Loesch DM, Von Hoff DD, Bender JF, Grillo-Lopez AJ. Pharmacokinetics of ametantrone acetate (NSC-287513). Cancer Chemother Pharmacol. 1987;19(2):133-7. PubMed PMID: 3568271. 2: Petrere JA, Kim SN, Anderson JA, Fitzgerald JE, de la Iglesia FA, Schardein JL. Teratology studies of ametantrone acetate in rats and rabbits. Teratology. 1986 Dec;34(3):271-8. PubMed PMID: 3798363. 3: Watkins JR, Kim SN, Jayasekara U, Anderson JA, Fitzgerald JE, de la Iglesia FA. Preclinical toxicity of the new antineoplastic agent, ametantrone acetate, in mice and dogs. J Appl Toxicol. 1986 Feb;6(1):31-6. PubMed PMID: 3958426. 4: Gams RA, Ostroy F, Bender JF, Grillo-López AJ. A phase I trial of ametantrone acetate (NSC-287513). Invest New Drugs. 1985;3(4):383-8. PubMed PMID: 4086246. |
PubChem Compound | 11541062 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume